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Compound of Interest

Compound Name: Citraconic anhydride

Cat. No.: B165944 Get Quote

An In-depth Technical Guide to Citraconic Anhydride: Safety and Handling

This guide provides comprehensive safety and handling information for citraconic anhydride,

tailored for researchers, scientists, and drug development professionals. It covers toxicological

data, exposure controls, emergency procedures, and handling protocols to ensure safe

laboratory practices.

Chemical and Physical Properties
Citraconic anhydride is a colorless to light yellow liquid.[1][2][3] It is an organic compound that

is moisture-sensitive and soluble in alcohol, ether, and acetone.[1][4]
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Property Value Source(s)

Molecular Formula C₅H₄O₃ [3][5][6]

Molecular Weight 112.08 g/mol [4][5]

CAS Number 616-02-4 [1][5]

Appearance Colorless to light yellow liquid [1][2][3][7]

Melting Point 6 - 10 °C (42.8 - 50 °F) [2][3][5][6]

Boiling Point 213 - 214 °C (415.4 - 417.2 °F) [2][3][5][6]

Density ~1.247 g/cm³ at 25 °C [3][5][6]

Vapor Density 3.87 (Air = 1.0) [6]

Vapor Pressure 1.3 hPa @ 47 °C [2]

Flash Point 101 °C (213.8 °F) [1][2][5][6]

Stability

Stable under normal

conditions; moisture sensitive.

[1][2][8]

Hazard Identification and Classification
Citraconic anhydride is classified as hazardous under the OSHA Hazard Communication

Standard. It is corrosive and can cause severe skin burns and eye damage.[1][2][5][6][9] It is

also recognized as a skin and respiratory sensitizer, which may lead to allergic reactions upon

re-exposure.[1][2][5]
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Classification Category Hazard Statement

Acute Toxicity, Dermal Category 3 Toxic in contact with skin.[2][4]

Skin Corrosion/Irritation Category 1B / 1C
Causes severe skin burns and

eye damage.[2][4][5]

Serious Eye Damage Category 1
Causes serious eye damage.

[2][6][10]

Respiratory Sensitization Category 1

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[2][5][9]

Skin Sensitization Category 1
May cause an allergic skin

reaction.[2][4][5][9]

Hazard Ratings:

NFPA Rating: Health: 3; Flammability: 1; Instability: 1.[1]

HMIS Rating: Health: 2; Flammability: 1; Physical Hazard: 1.[11]

Experimental Protocols and Toxicological Data
Toxicological studies have demonstrated the corrosive and sensitizing properties of citraconic
anhydride. While detailed experimental methodologies are not fully available, summaries of

key findings are provided below.

3.1 Cited Experimental Protocols

Eye Irritation Study (Rabbit): In a cited study, full-strength citraconic anhydride was applied

via a drop to rabbit eyes. The resulting severe injury was comparable to that caused by

acetic acid.[1][4]

Skin Sensitization Study (Guinea Pig): The skin sensitization potential was evaluated in

guinea pigs. In this study, citraconic anhydride was observed to sensitize 3 out of 10 of the

animals tested.[1][4]
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3.2 Acute Toxicity Data

Route Species LD50 Value Source(s)

Oral Rat 2600 mg/kg [1][6]

Dermal Rabbit 218 mg/kg [1][6]

Dermal Guinea Pig 1 mL/kg [1][7]

Carcinogenicity: Citraconic anhydride is not listed as a carcinogen by ACGIH, IARC, NTP, or

OSHA.[1][5][10]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risk. A general workflow for

safely handling citraconic anhydride is outlined below.
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Preparation & Planning

Handling & Use

Storage & Waste

Review SDS and
Establish Protocol

Select Appropriate PPE:
- Chemical Goggles & Face Shield

- Impervious Gloves
- Protective Clothing

Ensure Engineering Controls:
- Chemical Fume Hood

- Eyewash Station & Safety Shower

Work Within Fume Hood

Avoid Contact:
- Skin, Eyes, Clothing

- Inhalation of Vapors/Mists

Keep Away from Moisture/
Water

Store in Tightly Closed Container

Store in Cool, Dry,
Well-Ventilated Area

Dispose of Waste via
Approved Channels

Click to download full resolution via product page

Caption: General workflow for safely handling citraconic anhydride.
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Key Handling Precautions:

Use with adequate ventilation, preferably in a chemical fume hood.[1][5][11]

Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mists.[1][2]

Wash hands thoroughly after handling.[1][5] Contaminated work clothing should not be

allowed out of the workplace.[5]

Do not eat, drink, or smoke when using this product.

Storage Conditions:

Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

Keep containers tightly closed to protect from moisture.[1][2][11] The material is moisture

sensitive and decomposes in water.[1][4]

Store in a corrosives area and ensure containers are locked up.[2][5]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are essential to prevent exposure.

Engineering Controls: Facilities must be equipped with an eyewash station and a safety

shower.[1][8] Use adequate ventilation to keep airborne concentrations low.[1]

Eye/Face Protection: Wear chemical splash goggles and a face shield.[1] Tight-sealing

safety goggles are recommended.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[5][8]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA-approved respirator.[1][8] Positive-pressure supplied-air respirators may be

required for high concentrations.
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First Aid Measures
Immediate medical attention is required for any exposure. First aiders should wear appropriate

PPE to avoid self-contamination.

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Immediately remove contaminated clothing.
Flush skin with plenty of water for at least 15 mins.

Immediately flush eyes with water for at least 15 mins.
Remove contact lenses if present. Keep eyelids open.

Remove to fresh air.
If not breathing, give artificial respiration.

If breathing is difficult, give oxygen.

Do NOT induce vomiting.
Rinse mouth with water.

If conscious, give water to drink.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for citraconic anhydride exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if possible.[1] Keep the eye wide open while rinsing and seek immediate

medical attention.

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes

while removing all contaminated clothing and shoes.[1][2] Seek immediate medical attention.

[1]

Inhalation: Remove the victim to fresh air.[1] If the person is not breathing, provide artificial

respiration.[1] If breathing is difficult, administer oxygen.[1] Seek immediate medical
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attention.

Ingestion: Do NOT induce vomiting.[1][5] Rinse the mouth with water and have the conscious

person drink plenty of water.[1] Never give anything by mouth to an unconscious person and

call a physician or poison control center immediately.[1]

Fire Fighting and Accidental Release Measures
7.1 Fire Fighting

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[1][2][5] Note that water or foam may cause frothing.[1]

Specific Hazards: The substance is combustible.[9][10] Vapors are heavier than air and may

spread along floors, and forms explosive mixtures with air on intense heating.[9][10][12]

Hazardous combustion products include carbon oxides.[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

with pressure-demand (MSHA/NIOSH approved) and full protective gear.[1][12]

7.2 Accidental Release Measures

In case of a spill, a systematic response is required to ensure safety and containment.
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Spill or Leak Detected

Evacuate non-essential personnel.
Keep people upwind of spill.

Ensure Adequate Ventilation

Wear Full Personal Protective Equipment (PPE)

Contain Spillage

Prevent further leakage if safe to do so.
Do not let product enter drains.

Dike far ahead of liquid spill.

Absorb and Clean Up

Cover with inert absorbent material
(sand, earth, vermiculite).

Sweep up and shovel into suitable containers.

Disposal

Dispose of contaminated material as
hazardous waste according to regulations.

Click to download full resolution via product page

Caption: Emergency response workflow for an accidental release.
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Personal Precautions: Use personal protective equipment as required.[13] Evacuate

personnel to safe areas and ensure adequate ventilation.[5][9][10] Avoid contact with the

substance and do not breathe vapors.[9][10]

Environmental Precautions: Prevent the product from entering drains, sewers, or waterways.

[1][13]

Methods for Cleaning Up: Absorb the spill with an inert, non-combustible material such as

sand, earth, or vermiculite.[1][2][5] Collect the material and place it into a suitable, labeled

container for disposal.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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